Nebraska Red: a phosphinate-based near-infrared fluorophore scaffold for chemical biology applications†
Chemical Communications Pub Date: 2016-09-09 DOI: 10.1039/C6CC05717A
Abstract
A series of novel phosphinate-based dyes displaying near-infrared fluorescence (NIR) are reported. These dyes exhibit remarkable photostability and brightness. The phosphinate functionality is leveraged as an additional reactive handle in order to tune cell permeability as well as provide a proof-of-principle for a self-reporting small molecule delivery vehicle.
Recommended Literature
- [1] Synthesis and ligand exchange studies of fluorophosphine–rhodium complexes
- [2] Rheological and structural aspects on association of hydrophobically modified polysaccharides
- [3] Role of van der Waals interaction in forming molecule-metal junctions: flat organic molecules on the Au(111) surface†
- [4] Lighting up single-nucleotide variation in situ in single cells and tissues
- [5] Synthesis of nitrogen-doped ZnO by sol–gel method: characterization and its application on visible photocatalytic degradation of 2,4-D and picloram herbicides†
- [6] Metabolically engineered bacteria as light-controlled living therapeutics for anti-angiogenesis tumor therapy†
- [7] Hot off the press
- [8] Magnetic-responsive solid acid catalysts for esterification†
- [9] Gated electron transfer reactions of truncated hemoglobin from Bacillus subtilis differently orientated on SAM-modified electrodes†
- [10] Preparation of stable crystalline mixed anhydrides
Journal Name：Chemical Communications
Research Products
-
CAS no.: 131864-71-6
-
CAS no.: 10383-90-1
